Cas no 88209-90-9 (Isoquinolinium, 2,2'-[1,4-phenylenebis(methylene)]bis-, dibromide)

• Product Name: Isoquinolinium, 2,2'-[1,4-phenylenebis(methylene)]bis-, dibromide
• CAS No: 88209-90-9
• MF: C₂₆H₂₂Br₂N₂
• MW: 522.27428483963
• CID: 641201
• PubChem ID: 13300537
• Update Time: 2025-04-19

Isoquinolinium, 2,2'-[1,4-phenylenebis(methylene)]bis-, dibromide Chemical and Physical Properties

Names and Identifiers

• Isoquinolinium, 2,2'-[1,4-phenylenebis(methylene)]bis-, dibromide
• 2-[[4-(isoquinolin-2-ium-2-ylmethyl)phenyl]methyl]isoquinolin-2-ium,dibromide
• 2,2'-[1,4-Phenylenebis(methylene)]di(isoquinolin-2-ium) dibromide
• DTXSID90535679
• CHEMBL1669493
• 88209-90-9

• Inchi： 1S/C26H22N2.2BrH/c1-3-7-25-19-27(15-13-23(25)5-1)17-21-9-11-22(12-10-21)18-28-16-14-24-6-2-4-8-26(24)20-28;;/h1-16,19-20H,17-18H2;2*1H/q+2;;/p-2
• InChI Key： SMOXLVWDPFNFEP-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+]1(C=CC2C=CC=CC=2C=1)CC1C=CC(=CC=1)C[N+]1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 522.01292g/mol
• Monoisotopic Mass: 520.01497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų